
potential off-target effects of PCAF-IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PCAF-IN-2

Cat. No.: B11103919 Get Quote

Technical Support Center: PCAF-IN-2
Disclaimer: Information regarding the off-target effects of PCAF-IN-2 is not extensively

available in the public domain. This technical support center provides a framework for

addressing potential off-target effects based on common observations with similar epigenetic

and signaling inhibitors. The experimental protocols and troubleshooting guides are intended

as a starting point for researchers to design their own validation experiments.

Frequently Asked Questions (FAQs)
Q1: What is PCAF-IN-2 and what is its known on-target activity?

PCAF-IN-2 (also known as compound 17) is an inhibitor of the p300/CBP-associated factor

(PCAF), a histone acetyltransferase (HAT). It has been shown to have an in vitro IC50 value of

5.31 µM for PCAF.[1][2][3][4][5] PCAF-IN-2 has demonstrated anti-tumor activity in various

cancer cell lines and can induce apoptosis and cell cycle arrest at the G2/M phase.

Q2: Are there any known off-target effects of PCAF-IN-2?

Currently, there is no publicly available data detailing the comprehensive selectivity profile or

specific off-target interactions of PCAF-IN-2. As with many small molecule inhibitors, it is

possible that PCAF-IN-2 may interact with other proteins, particularly other bromodomain-

containing proteins or kinases. Researchers should independently validate the selectivity of

PCAF-IN-2 in their experimental systems.
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Q3: My experimental results with PCAF-IN-2 are not what I expected based on PCAF inhibition

alone. What could be the cause?

Unexpected results could be due to several factors, including:

Potential Off-Target Effects: PCAF-IN-2 may be inhibiting other cellular targets in addition to

PCAF.

Cell-Type Specificity: The effects of PCAF inhibition can vary significantly between different

cell lines or model systems.

Experimental Conditions: Factors such as inhibitor concentration, treatment duration, and

cell density can influence the outcome.

Compound Stability and Purity: Ensure the integrity of your PCAF-IN-2 stock.

This guide provides methodologies to investigate potential off-target effects.

Troubleshooting Unexpected Phenotypes
If you observe a phenotype that cannot be readily explained by the inhibition of PCAF, it is

crucial to consider and investigate potential off-target effects. The following troubleshooting

guide outlines a general workflow for this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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